Cas no 688054-92-4 (N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide)

• Product Name: N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide
• CAS No: 688054-92-4
• MF: C₂₀H₂₇N₃O₄S
• MW: 405.511083841324
• CID: 6229255
• Update Time: 2025-07-01

N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide
• N-(2-ethylhexyl)-3-(8-oxo-6-thioxo-5,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(6H)-yl)propanamide
• 1,3-Dioxolo[4,5-g]quinazoline-7(6H)-propanamide, N-(2-ethylhexyl)-5,8-dihydro-8-oxo-6-thioxo-

• Inchi： 1S/C20H27N3O4S/c1-3-5-6-13(4-2)11-21-18(24)7-8-23-19(25)14-9-16-17(27-12-26-16)10-15(14)22-20(23)28/h9-10,13H,3-8,11-12H2,1-2H3,(H,21,24)(H,22,28)
• InChI Key： FFBYRCNHWHMOTI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(CCC(NCC(CC)CCCC)=O)C1=S

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 10.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide

Introduction to N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3-dioxolo4,5-gquinazolin-7-yl}propanamide (CAS No. 688054-92-4)

N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3-dioxolo4,5-gquinazolin-7-yl}propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 688054-92-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound includes several key functional groups that contribute to its unique chemical and biological properties.

The molecular framework of N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3-dioxolo4,5-gquinazolin-7-yl}propanamide is characterized by a complex heterocyclic system. Specifically, the presence of a 1,3-dioxolo[4,5-g]quinoxalin-7-one core is central to its pharmacological potential. This core structure is fused with a sulfanylidene group at the 6-position, which introduces a significant level of reactivity and functionality. The sulfanylidene moiety is particularly noteworthy as it can participate in various chemical interactions, making the compound a versatile scaffold for drug design.

The amide functionality at the 3-position of the molecule further enhances its potential as a pharmacophore. This amide group can engage in hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity in drug development. Additionally, the presence of an N-(2-ethylhexyl) side chain at the amide nitrogen provides steric bulk and lipophilicity to the molecule. This side chain can influence membrane permeability and metabolic stability, making it an important factor in determining the compound's bioavailability and pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The 1,3-dioxolo[4,5-g]quinoxalinone scaffold has shown particular promise in various therapeutic areas due to its ability to modulate key biological pathways. Studies have demonstrated that this scaffold can interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The sulfanylidene group further enhances these interactions by providing additional binding sites and functional handles for molecular optimization.

In vitro studies have revealed that N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3-dioxolo4,5-gquinazolin-7-yl}propanamide exhibits notable activity against several target proteins. For instance, preliminary data suggest that this compound may inhibit the activity of kinases involved in cell signaling pathways relevant to cancer. The ability to modulate these pathways is critical for developing effective anti-cancer therapies. Furthermore, the compound has shown potential in reducing inflammation by interacting with cyclooxygenase (COX) enzymes.

The lipophilic nature of N-(2-ethylhexyl)-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3-dioxolo4,5-gquinazolin-7-yl}propanamide also makes it an attractive candidate for drug delivery systems. Researchers are exploring various formulations to enhance its bioavailability and target specificity. For example，nanoparticle-based delivery systems have been investigated as a means to improve systemic circulation and tissue penetration. These advancements could lead to more effective treatments for diseases where current therapies are limited by poor bioavailability or off-target effects.

The synthesis of N-(2ethylhexyl)-3{8 oxo 6 sulfanylidene 2 H 5 H 6 H 7 H 8 H 1 3 dioxolo45 gquinazolin 7 yl}propanamide presents unique challenges due to its complex structure. However，modern synthetic techniques have made significant strides in facilitating the construction of such molecules. Catalytic methods and transition metal-catalyzed reactions have been particularly useful in forming the heterocyclic core and introducing functional groups with high precision。These methods not only improve yield but also minimize unwanted byproducts，making the synthesis more efficient and environmentally friendly。

The pharmacokinetic properties of this compound are also under investigation to ensure optimal therapeutic efficacy。Metabolic stability studies have been conducted to assess how quickly the molecule is broken down in vivo。Additionally，toxicology studies are being performed to evaluate its safety profile。These studies are essential for determining whether the compound can progress to clinical trials without posing significant risks to patients。

The potential applications of N-(2ethylhexyl)3{8 oxo 6 sulfanylidene 2 H 5 H 6 H 7 H 8 H 1 3 dioxolo45 gquinazolin 7 yl}propanamide extend beyond oncology and inflammation management。Research is ongoing into its effects on neurological disorders，where modulation of neurotransmitter pathways could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease。The sulfanylidene group，in particular，has been implicated in interactions with neurotransmitter receptors，suggesting that this compound may have neuroprotective properties。

In conclusion，N-(2ethylhexyl)3{8 oxo 6 sulfanylidene 2 H 5 H 6 H 7 H 8 H 1 3 dioxolo45 gquinazolin 7 yl}propanamide (CAS No. 68805492) is a multifaceted compound with significant potential in pharmaceutical applications。Its complex structure，incorporating a 1，3dioxolo[4，5g]quinoxalinone core and an amide functionality，makes it a versatile scaffold for drug design。The presence of a sulfanylidene group enhances its reactivity and biological activity，while the lipophilic side chain influences its pharmacokinetic profile。Ongoing research into its biological effects、synthesis、and delivery systems underscores its importance as a candidate for future therapeutics。